Cas no 151-07-5 (2-chlorohept-1-enylarsonic acid)

2-chlorohept-1-enylarsonic acid structure
151-07-5 structure
Product name:2-chlorohept-1-enylarsonic acid
CAS No:151-07-5
MF:C7H14AsClO3
MW:256.55886220932
CID:1327198
PubChem ID:9314

2-chlorohept-1-enylarsonic acid Chemical and Physical Properties

Names and Identifiers

    • 2-chlorohept-1-enylarsonic acid
    • 2-Chloro-1-heptenylarsonic acid
    • Chloroarsenol
    • Arsonic acid, (2-chloro-1-heptenyl)-
    • 42E8E0909O
    • 151-07-5
    • DTXSID10274492
    • Q27258537
    • UNII-42E8E0909O
    • Chloroarsenol [MI]
    • Inchi: InChI=1S/C7H14AsClO3/c1-2-3-4-5-7(9)6-8(10,11)12/h6H,2-5H2,1H3,(H2,10,11,12)
    • InChI Key: BVLOSGJWCPXUJT-UHFFFAOYSA-N
    • SMILES: CCCCCC(=C[As](=O)(O)O)Cl

Computed Properties

  • Exact Mass: 255.98482
  • Monoisotopic Mass: 255.984742g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 5
  • Complexity: 197
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 1
  • XLogP3: nothing
  • Topological Polar Surface Area: 57.5Ų
  • Surface Charge: 0
  • Tautomer Count: nothing

Experimental Properties

  • Melting Point: 115°
  • PSA: 57.53

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